Cas no 1805081-99-5 (2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1805081-99-5
• MF: C₇H₆F₃N₃O₅S
• MW: 301.199850559235
• CID: 4843041
• Update Time: 2025-10-05

2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F3N3O5S/c1-3-5(18-7(8,9)10)2-4(13(14)15)6(12-3)19(11,16)17/h2H,1H3,(H2,11,16,17)
• InChI Key： QPGKVFCLDSGDIE-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C)N=1)OC(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: 1.2
• Topological Polar Surface Area: 137

Additional information on 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1805081-99-5)

The compound 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1805081-99-5) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a nitro group, trifluoromethoxy moiety, and sulfonamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery and crop protection, aligning with the growing demand for novel compounds in these fields.

One of the key features of 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide is its electron-withdrawing properties, which enhance its reactivity in cross-coupling reactions. This characteristic is particularly valuable in medicinal chemistry, where it can be used to design inhibitors targeting specific enzymes or receptors. Recent studies highlight its role in developing antimicrobial agents, addressing global concerns about antibiotic resistance—a topic frequently searched in scientific databases and AI-driven platforms.

In agrochemical applications, the trifluoromethoxy group in this compound contributes to improved pesticidal activity and environmental stability. With the rising focus on sustainable agriculture, researchers are investigating its potential as a low-toxicity alternative to traditional pesticides. This aligns with trending searches on "green chemistry in agriculture" and "eco-friendly crop protection." The compound’s nitro group further enhances its utility in designing herbicides and fungicides.

The synthesis of 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide typically involves multistep organic reactions, including nitration, sulfonylation, and halogenation. Optimizing these processes is a hot topic in process chemistry, as industries seek cost-effective and scalable methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and structure, ensuring compliance with regulatory standards.

From a commercial perspective, CAS No. 1805081-99-5 is gaining traction in the fine chemicals market, driven by its applications in R&D and custom synthesis. Suppliers and manufacturers are increasingly listing this compound in catalogs, responding to queries like "high-purity sulfonamide suppliers" or "pyridine derivatives for drug development." Its stability under various pH conditions also makes it suitable for formulation studies.

In conclusion, 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide represents a promising compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its multifaceted properties cater to contemporary challenges such as drug resistance and sustainable farming, making it a subject of ongoing research and commercial interest. As scientific inquiries evolve, this compound is poised to play a pivotal role in next-generation therapeutic and agricultural solutions.